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Vitapex in Endodontics: A Comparative Review
of Long-Term Success Rates
A detailed analysis of long-term retrospective clinical studies reveals Vitapex as a reliable

material for endodontic treatment, particularly in primary teeth, with success rates holding

strong over extended follow-up periods. This guide provides a comprehensive comparison of

Vitapex's performance against other materials, supported by experimental data and detailed

methodologies for researchers, scientists, and drug development professionals.

Vitapex, a calcium hydroxide and iodoform-based paste, is a widely used root canal filling

material in pediatric endodontics. Its success is attributed to its biocompatibility, resorbability,

and antibacterial properties. This guide delves into the long-term clinical efficacy of Vitapex,

presenting data from several retrospective studies to offer an objective comparison with

alternative treatments.

Comparative Analysis of Long-Term Success Rates
Long-term retrospective studies are crucial for evaluating the clinical performance of dental

materials. The following table summarizes the success rates of Vitapex from various studies,

alongside comparative data for other materials where available.
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Study
(Year)

Material(s)
Follow-up
Period

Sample
Size (Teeth)

Overall
Success
Rate
(Clinical &
Radiograph
ic)

Key
Findings

Mekkriangkra

i et al. (2023)

[1][2]

Vitapex 6-60 months 647

88.9% at 12

months,

68.1% at 24

months,

53.8% at 36-

60 months

Success rate

decreased

over time and

was

influenced by

the patient's

age and the

presence of a

preoperative

lesion.[1][2]

Nakornchai et

al. (2013)[3]
Vitapex 6-72 months

73 (Vitapex

group)

89.0%

(Clinical),

64.6%

(Radiographi

c)

High clinical

success rate,

with

radiographic

success

being lower

over the long

term.

Nakornchai et

al. (2013)[3]
3Mix MP 6-72 months Not specified

84.6%

(Clinical),

65.2%

(Radiographi

c)

Comparable

success rates

to Vitapex in

the same

study.

Sirimaharaj &

Sinsoonthorn

(2008)[3]

Vitapex Not specified Not specified

High clinical

success rates

reported in a

retrospective

study.[3]

-
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Rana et al.

(2016)[4]
Vitapex

Up to 3

months
50 88%

Promising

results for

saving

restorable

primary teeth.

[4]

Chen et al.

(Not

specified)[4]

Vitapex
6 & 12

months
Not specified

100%

(Clinical at

6mo), 94.5%

(Clinical at

12mo),

80.4%

(Radiographi

c at 6mo),

60.7%

(Radiographi

c at 12mo)

Clinical

success

remained

high, while

radiographic

success

decreased

over 12

months.[4]

Chen et al.

(Not

specified)[4]

ZOE &

MPRCF

6 & 12

months
Not specified

100%

(Clinical &

Radiographic

at 6 & 12

months)

ZOE and a

modified

primary root

canal filling

showed

higher

success rates

in this study.

[4]

Weng (2004)

[5]
Vitapex 3 years 64

95.31%

(Effective

Rate)

Vitapex was

found to be

effective for

apexification

in younger

permanent

teeth.[5]
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Understanding the methodologies behind these studies is critical for interpreting the results.

Below are the detailed protocols for some of the key retrospective studies cited.

Mekkriangkrai et al. (2023) Study Protocol
Study Design: A retrospective study evaluating clinical records of patients treated with

Vitapex pulpectomy at the Pediatric Dental Clinic, Faculty of Dentistry, Mahidol University,

from 2013 to 2019.[1]

Inclusion Criteria: Patients who received Vitapex pulpectomy, with complete clinical and

radiographic records, and a minimum follow-up of 6 months.[6]

Data Collection: Information on patient demographics, tooth characteristics, treatment

procedures, materials used, and operator type was recorded.[7] Radiographic evaluation

included assessment of periapical lesions, root status, obturation quality, and Vitapex
resorption.[7]

Success Criteria:

Clinical Success: Absence of pain, tenderness to percussion and palpation, gingival

swelling, sinus tract, and pathological mobility.[3]

Radiographic Success: No new or progressing pathologic lesions (external or internal root

resorption, furcation involvement, or periapical radiolucency), or a reduction in the size of

any pre-existing lesions.[3]

Statistical Analysis: The Kaplan-Meier method was used to estimate the success and

resorption rates of Vitapex, and multivariate Cox regression was used to identify related

factors.[6][7]

Nakornchai et al. (2013) Study Protocol
Study Design: A retrospective study of non-vital pulp treatment with either Vitapex® or 3Mix

MP in healthy children aged 3-10 years at the Pediatric Dentistry Clinic, Chiang Mai

University, Thailand.[3]

Inclusion Criteria: Patients with a history of non-vital pulp treatment with Vitapex® or 3Mix

MP, no systemic diseases, adequate dental records, and pre-operative and recall
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radiographs with at least 6 months of follow-up.[3]

Data Collection: Clinical and radiographic records were examined for follow-up periods

ranging from 6 to 72 months.[3]

Success Criteria:

Clinical Success: Asymptomatic, no tenderness, no swelling or fistula, and no abnormal

mobility.[3]

Radiographic Success: No evidence of new pathological lesions, no progression of

existing lesions, and a reduction in the size of any pre-existing radiolucency.[3]

Statistical Analysis: Descriptive analysis was used to determine the success rates of both

groups and to assess various factors that may influence success.[3]

Visualizing the Research Process
To better understand the workflow of these retrospective clinical studies, the following diagrams

illustrate the key stages of the research process.

Planning Phase Data Collection & Analysis Results & Conclusion

Define Research Question Establish Inclusion/Exclusion Criteria Identify Patient Records Extract Clinical & Radiographic Data Apply Success/Failure Criteria Statistical Analysis Determine Success Rates Identify Influencing Factors Draw Conclusions

Click to download full resolution via product page

Caption: Workflow of a typical retrospective clinical study on endodontic materials.

Logical Relationship of Factors Influencing Vitapex
Success
The success of Vitapex pulpectomy is not solely dependent on the material itself but is

influenced by a variety of factors as identified in the literature.
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Patient Age at Treatment Presence of Pre-operative Lesion Obturation Quality

Click to download full resolution via product page

Caption: Key factors influencing the long-term success of Vitapex pulpectomy.

In conclusion, long-term retrospective studies affirm that Vitapex is a valuable material for

pulpectomy in primary teeth, demonstrating high clinical success rates. However, radiographic

success tends to decrease over longer follow-up periods, and factors such as patient age and

pre-operative conditions can influence the outcome. When compared to alternatives like ZOE,

Vitapex shows comparable, and in some instances, slightly lower long-term radiographic

success. The detailed protocols and influencing factors presented in this guide provide a solid

foundation for further research and clinical decision-making in the field of endodontics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A
Retrospective Study [ouci.dntb.gov.ua]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. podj.com.pk [podj.com.pk]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1194480?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194480?utm_src=pdf-body
https://www.benchchem.com/product/b1194480?utm_src=pdf-body
https://www.benchchem.com/product/b1194480?utm_src=pdf-body
https://www.benchchem.com/product/b1194480?utm_src=pdf-custom-synthesis
https://ouci.dntb.gov.ua/en/works/9ZJRnM89/
https://ouci.dntb.gov.ua/en/works/9ZJRnM89/
https://www.researchgate.net/publication/371307856_Success_Rate_and_Related_Factors_of_Vitapex_Pulpectomy_in_Primary_Teeth_A_Retrospective_Study
https://www.researchgate.net/profile/Papimon-Chompu-Inwai/publication/270496515_Retrospective_Study_of_Pulpectomy_with_VitapexR_and_LSTR_with_Three_Antibiotics_Combination_3Mix_for_Non-Vital_Pulp_Treatment_in_Primary_Teeth/links/58b64d0b92851c471d43cf29/Retrospective-Study-of-Pulpectomy-with-VitapexR-and-LSTR-with-Three-Antibiotics-Combination-3Mix-for-Non-Vital-Pulp-Treatment-in-Primary-Teeth.pdf
https://podj.com.pk/archive/April_2016/PODJ-29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. researchgate.net [researchgate.net]

6. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A
Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]

7. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A
Retrospective Study - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Validation of Vitapex success rates in long-term
retrospective clinical studies.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194480#validation-of-vitapex-success-rates-in-long-
term-retrospective-clinical-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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